Cas no 587841-65-4 (3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-1-(2E)-3-(4-methylphenyl)prop-2-enoylthiourea)

• Product Name: 3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-1-(2E)-3-(4-methylphenyl)prop-2-enoylthiourea
• CAS No: 587841-65-4
• MF: C₂₅H₂₃N₃O₃S₂
• MW: 477.598423242569
• CID: 6208579
• PubChem ID: 1279559
• Update Time: 2025-06-22

3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-1-(2E)-3-(4-methylphenyl)prop-2-enoylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-1-(2E)-3-(4-methylphenyl)prop-2-enoylthiourea
• 587841-65-4
• 3-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-1-[(2E)-3-(4-methylphenyl)prop-2-enoyl]thiourea
• (E)-N-[[4-(2,3-dihydroindol-1-ylsulfonyl)phenyl]carbamothioyl]-3-(4-methylphenyl)prop-2-enamide
• (E)-N-((4-(indolin-1-ylsulfonyl)phenyl)carbamothioyl)-3-(p-tolyl)acrylamide
• AKOS000494803
• F1443-4194
• (2E)-N-{[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]carbamothioyl}-3-(4-methylphenyl)prop-2-enamide

• Inchi： 1S/C25H23N3O3S2/c1-18-6-8-19(9-7-18)10-15-24(29)27-25(32)26-21-11-13-22(14-12-21)33(30,31)28-17-16-20-4-2-3-5-23(20)28/h2-15H,16-17H2,1H3,(H2,26,27,29,32)/b15-10+
• InChI Key： JLHOUUOBCKOAAA-XNTDXEJSSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC(/C=C/C1C=CC(C)=CC=1)=O)=S)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 477.11808395g/mol
• Monoisotopic Mass: 477.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-1-(2E)-3-(4-methylphenyl)prop-2-enoylthiourea

Comprehensive Analysis of 3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-1-(2E)-3-(4-methylphenyl)prop-2-enoylthiourea (CAS No. 587841-65-4)

The compound 3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-1-(2E)-3-(4-methylphenyl)prop-2-enoylthiourea (CAS No. 587841-65-4) is a sophisticated sulfonamide-derived thiourea with significant potential in pharmaceutical research and bioactive molecule development. Its unique structure combines a dihydroindole core with a sulfonyl linker and a cinnamoylthiourea moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in enzyme inhibition, particularly targeting inflammatory pathways and kinase modulation, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in cancer therapeutics and autoimmune disease treatments. The 3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl scaffold of this compound exhibits structural similarities to known tyrosine kinase inhibitors, a class of drugs widely discussed in oncology forums and biomedical literature. Its prop-2-enoylthiourea segment further enhances its binding affinity to biological targets, as evidenced by computational molecular docking studies. This dual functionality positions it as a promising candidate for multi-target drug design, a hot topic in AI-driven drug development.

The synthetic route for CAS No. 587841-65-4 involves sulfonylation of dihydroindole followed by coupling with a cinnamic acid derivative, a process optimized for high-yield production. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its purity and structural integrity. Notably, its logP value and solubility profile suggest favorable pharmacokinetic properties, addressing common challenges in oral drug bioavailability—a frequent search query among pharmacology students and formulation scientists.

From a mechanistic perspective, this compound’s sulfonamide group may interact with zinc-binding domains in enzymes, while the thiourea moiety could participate in hydrogen bonding networks. Such interactions are critical in fragment-based drug discovery, a trending methodology in biotech startups. Additionally, its potential as a fluorescence probe due to the conjugated system in the cinnamoyl segment has sparked interest in bioimaging applications, merging chemical biology with diagnostic tools.

Environmental and safety assessments of CAS No. 587841-65-4 indicate compliance with REACH regulations, a key concern for industrial chemists. Its stability under physiological pH and resistance to photodegradation make it suitable for long-term studies. As the scientific community prioritizes green chemistry, efforts to optimize its synthesis using catalytic methods or microwave-assisted reactions are underway—topics frequently searched in sustainable chemistry databases.

In conclusion, 3-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-1-(2E)-3-(4-methylphenyl)prop-2-enoylthiourea represents a versatile chemical entity with multifaceted applications. Its relevance to personalized medicine, drug repurposing, and biomarker discovery ensures its continued prominence in academic research and industrial R&D. Future studies may explore its structure-activity relationships (SAR) to unlock novel therapeutic avenues.